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Compound of Interest

Compound Name: (=2~H_13_)Hexan-1-ol

Cat. No.: B1339748

Technical Guide: Hexan-1-ol

This technical guide provides comprehensive information on Hexan-1-ol, with a focus on its
chemical identity and safety data. The information provided primarily pertains to the standard,
unlabeled form of Hexan-1-ol, as a specific CAS number and Safety Data Sheet (SDS) for "
(2H_13 )Hexan-1-ol" are not readily available in public databases. The notation "(2H_13 )"
suggests a deuterated variant of Hexan-1-ol; however, without a more precise nomenclature, a
specific CAS number cannot be definitively identified. Isotopic labeling with deuterium is not
expected to significantly alter the macroscopic chemical hazards of the molecule. Therefore,
the safety and handling information for Hexan-1-ol can be considered a reliable proxy.

Chemical Identity

Identifier Value
Chemical Name Hexan-1-ol
Synonyms Hexyl alcohol
CAS Number 111-27-3[1][2]
EC Number 203-852-3[2]
Molecular Formula CeH140[1]
Molecular Weight 102.18 g/mol [1]
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Safety Data Sheet (SDS) Summary

The following sections summarize the key safety information for Hexan-1-ol, compiled from
various safety data sheets.

Hazards Identification
Hexan-1-ol is classified as a hazardous substance. The primary hazards are:
o Flammable Liquid: It is a flammable liquid and vapor (Category 3).[1][2]

» Acute Toxicity: It is harmful if swallowed (Oral, Category 4) and in contact with skin (Dermal,
Category 4).[1][2]

o Eye Irritation: It causes serious eye irritation (Category 2A).[1][2]
Hazard Statements

e H226: Flammable liquid and vapour.[1][3]

e H302: Harmful if swallowed.[3]

e H312: Harmful in contact with skin.[2]

e H319: Causes serious eye irritation.[1][2]

e H313: May be harmful in contact with skin.[3]

Precautionary Statements

A summary of key precautionary statements includes:
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Type

Statement

Prevention

P210: Keep away from heat/sparks/open

flames/hot surfaces. — No smoking.[3][4]

P240: Ground/bond container and receiving
equipment.[3]

P280: Wear protective gloves/ protective
clothing.[1]

Response

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

IF ON SKIN: Wash with plenty of soap and

water.[4]

Storage Store in a well-ventilated place. Keep cool.[4]
_ Dispose of contents/container to an approved

Disposal

waste disposal plant.[4]

Physical and Chemical Properties
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Property Value

Appearance Colorless liquid[5]

Odor Mild, characteristic, fruity[5]

Melting Point -45 °C[3]

Boiling Point 155.8 °C[2]

Flash Point 59 °C (Closed cup), 62 °C (Open Cup)[5]
Density 0.814 g/cm?3 at 20 °C[2]

Solubility in Water Slightly soluble (0.59 g/100 g)[5]

Vapor Pressure 1 hPa @ 20 °C[5]

Vapor Density 3.53 (Air = 1.0)[1]

Toxicological Information

Route of Exposure Value Species
Oral LD50 720 mg/kg[1][2] Rat
Dermal LD50 1,500 mg/kg[2] Rabbit

o Skin Irritation: May defat the skin, causing dryness or cracking.[3]
o Eye Irritation: Causes serious eye irritation.[1][2]

o Aspiration Hazard: If swallowed, aspiration into the lungs may result in chemical
pneumonitis.[3]

Experimental Protocols & Workflows

Detailed experimental protocols for "(2H_13_)Hexan-1-ol" are not available in the public
domain. However, a general workflow for handling a flammable and hazardous chemical like
Hexan-1-ol in a research setting is provided below.
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General Workflow for Handling Hexan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(2H_13 )Hexan-1-ol CAS number and safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339748#2h-13-hexan-1-ol-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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